![molecular formula C30H31NO8 B303788 Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate](/img/structure/B303788.png)
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate, also known as BDBM-1, is a chemical compound that has been studied for its potential applications in scientific research.
Mechanism of Action
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate works by binding to the sigma-2 receptor, which is located in various tissues throughout the body, including the brain. This binding results in the modulation of various physiological processes, including the release of neurotransmitters and the regulation of cell proliferation and apoptosis. This compound has also been found to have a potential role in the regulation of mitochondrial function.
Biochemical and Physiological Effects
This compound has been found to have various biochemical and physiological effects, including the modulation of neurotransmitter release, the regulation of cell proliferation and apoptosis, and the regulation of mitochondrial function. It has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
Advantages and Limitations for Lab Experiments
One of the advantages of using Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate in lab experiments is its high affinity for the sigma-2 receptor, which makes it a useful tool for studying the physiological processes that are regulated by this receptor. However, one of the limitations of using this compound is that it can be difficult to synthesize, which can limit its availability for research purposes.
Future Directions
There are several future directions for the study of Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate. One potential direction is the further exploration of its potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Another potential direction is the development of new and more efficient synthesis methods for this compound, which could increase its availability for research purposes. Additionally, further research is needed to fully understand the mechanism of action of this compound and its effects on various physiological processes.
Synthesis Methods
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate can be synthesized using a multi-step process that involves the reaction of various chemicals. The first step involves the reaction of 2-methoxyphenylacetonitrile with 1,3-benzodioxole-5-carbaldehyde in the presence of potassium carbonate and acetic acid. The resulting product is then reacted with diethyl malonate and ammonium acetate to produce this compound.
Scientific Research Applications
Diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-1,4,5,6,7,8-hexahydro-3,6-quinolinedicarboxylate has been studied for its potential applications in scientific research, particularly in the field of neuroscience. It has been found to have a high affinity for the sigma-2 receptor, which is involved in various physiological processes such as cell proliferation, apoptosis, and neurotransmitter release. This compound has also been found to have potential applications in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
properties
Molecular Formula |
C30H31NO8 |
---|---|
Molecular Weight |
533.6 g/mol |
IUPAC Name |
diethyl 4-(1,3-benzodioxol-5-yl)-7-(2-methoxyphenyl)-2-methyl-5-oxo-4,6,7,8-tetrahydro-1H-quinoline-3,6-dicarboxylate |
InChI |
InChI=1S/C30H31NO8/c1-5-36-29(33)24-16(3)31-20-14-19(18-9-7-8-10-21(18)35-4)26(30(34)37-6-2)28(32)27(20)25(24)17-11-12-22-23(13-17)39-15-38-22/h7-13,19,25-26,31H,5-6,14-15H2,1-4H3 |
InChI Key |
PXGYIFCOHUCIAZ-UHFFFAOYSA-N |
SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5OC |
Canonical SMILES |
CCOC(=O)C1C(CC2=C(C1=O)C(C(=C(N2)C)C(=O)OCC)C3=CC4=C(C=C3)OCO4)C5=CC=CC=C5OC |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.